Cas no 2703775-15-7 (rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans)

• Product Name: rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans
• CAS No: 2703775-15-7
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• MDL: MFCD34551113
• CID: 5614547
• PubChem ID: 165946229
• Update Time: 2025-10-23

rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid
• EN300-33051869
• 2703775-15-7
• EN300-28339462
• (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid
• 2694745-70-3
• rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans

• MDL： MFCD34551113
• Inchi： 1S/C11H19NO4S/c1-10(2,3)16-9(15)12-7-5-11(6-7,17-4)8(13)14/h7H,5-6H2,1-4H3,(H,12,15)(H,13,14)
• InChI Key： LMFFCNHPPNZNRD-UHFFFAOYSA-N
• SMILES： S(C)C1(C(=O)O)CC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans

Research Briefing on rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans (CAS: 2703775-15-7)

In recent years, the compound rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans (CAS: 2703775-15-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This cyclobutane derivative, characterized by its unique stereochemistry and functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. The tert-butoxycarbonyl (Boc) protected amino group and the methylsulfanyl moiety at the 1-position of the cyclobutane ring make this compound a versatile building block for drug discovery and development.

Recent studies have focused on the synthetic utility of rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans in the construction of constrained peptidomimetics and small molecule inhibitors. The rigid cyclobutane scaffold imparts conformational restriction, which is highly desirable in the design of compounds targeting protein-protein interactions (PPIs) and allosteric binding sites. Researchers have successfully employed this compound in the synthesis of protease inhibitors and modulators of challenging biological targets, demonstrating its broad applicability in medicinal chemistry.

A notable advancement in the application of this compound was reported in a 2023 study published in the Journal of Medicinal Chemistry. The research team utilized rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans as a key intermediate in the development of novel covalent inhibitors targeting the SARS-CoV-2 main protease (Mpro). The methylsulfanyl group was strategically employed as a leaving group in the design of electrophilic warheads, enabling the formation of irreversible covalent bonds with the active site cysteine residue of the viral protease. This approach yielded compounds with potent antiviral activity and improved selectivity profiles.

Further investigations into the physicochemical properties of rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans have revealed interesting characteristics that contribute to its utility in drug design. The compound exhibits moderate lipophilicity (clogP ~2.1) and good stability under physiological conditions, making it suitable for further derivatization. The trans configuration of the substituents on the cyclobutane ring has been shown to provide optimal spatial orientation for target engagement, as demonstrated in molecular modeling studies of various receptor-ligand complexes.

Recent patent literature (2023-2024) indicates growing commercial interest in this compound and its derivatives. Several pharmaceutical companies have included rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans in their intellectual property portfolios, particularly in the context of developing treatments for inflammatory diseases and oncology indications. The compound's ability to serve as a scaffold for the introduction of diverse pharmacophores while maintaining favorable drug-like properties has positioned it as a valuable asset in modern drug discovery pipelines.

Looking forward, researchers are exploring new synthetic methodologies to access enantiomerically pure forms of this cyclobutane derivative, which could further enhance its utility in asymmetric synthesis. Additionally, computational studies are underway to better understand the conformational preferences of this scaffold and its impact on biological activity. As the field of constrained peptides and peptidomimetics continues to expand, rac-(1r,3r)-3-{(tert-butoxy)carbonylamino}-1-(methylsulfanyl)cyclobutane-1-carboxylic acid, trans is expected to play an increasingly important role in the development of next-generation therapeutics targeting challenging disease pathways.